Cas no 1261663-40-4 (Methyl 5-(2,3-difluorophenyl)nicotinate)

• Product Name: Methyl 5-(2,3-difluorophenyl)nicotinate
• CAS No: 1261663-40-4
• MF: C₁₃H₉F₂NO₂
• MW: 249.212870359421
• CID: 1031186
• PubChem ID: 71304423
• Update Time: 2025-04-20

Methyl 5-(2,3-difluorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2,3-difluorophenyl)nicotinate
• Methyl 5-(2,3-difluorophenyl)nicotite
• methyl 5-(2,3-difluorophenyl)pyridine-3-carboxylate
• Methyl5-(2,3-difluorophenyl)nicotinate
• 1261663-40-4
• DTXSID20745269
• DB-265457

• Inchi： 1S/C13H9F2NO2/c1-18-13(17)9-5-8(6-16-7-9)10-3-2-4-11(14)12(10)15/h2-7H,1H3
• InChI Key： BSFMXPISNUGRFV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 249.06013485g/mol
• Monoisotopic Mass: 249.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų